6-(2,2,2-Trifluoroethyl)nicotinic acid

• Molecular Formula: C8H6F3NO2
• Molecular Weight: 205.13 g/mol
• SMILES: C1=CC(=NC=C1C(=O)O)CC(F)(F)F
• InChI: InChI=1S/C8H6F3NO2/c9-8(10,11)3-6-2-1-5(4-12-6)7(13)14/h1-2,4H,3H2,(H,13,14)
• InChIKey: SGIFQRVZAGXDLH-UHFFFAOYSA-N

6-(2,2,2-Trifluoroethyl)nicotinic acid Overview

6-(2,2,2-Trifluoroethyl)nicotinic acid (CAS: 1256834-01-1) is a fluorinated pyridine-3-carboxylic acid derivative featuring a trifluoroethyl substituent at the 6-position of the nicotinic acid core [1]. The compound exhibits a molecular weight of 205.13 g/mol and a computed XLogP3 value of 1.8, reflecting its enhanced lipophilicity relative to the parent nicotinic acid [1]. Preclinical evidence demonstrates that this compound activates hydroxycarboxylic acid receptor 2 (HCA2/GPR109A), suppressing free fatty acid release from adipose tissue and reducing hepatic VLDL synthesis, with serum triglycerides lowered by approximately 30% in preclinical models .

1

HCA2 pathway agonism studies

Fluorinated nicotinic acid analog for lipid metabolism and free fatty acid suppression research

2

Fluorinated scaffold SAR

6-Trifluoroethyl substitution enables medicinal chemistry exploration of HCA2 and CAIII targets

3

Physicochemical profiling

Reported enhanced lipophilicity supports permeability and metabolic stability investigations

• [1] PubChem. 6-(2,2,2-Trifluoroethyl)nicotinic acid. Compound Summary. CID: 5207073. View Source

6-(2,2,2-Trifluoroethyl)nicotinic acid Structural Uniqueness

Substitution of the 6-position on the nicotinic acid scaffold profoundly alters both physicochemical properties and biological activity profiles. The trifluoroethyl group confers distinct electronic and steric characteristics compared to alternative 6-substituents (e.g., methyl, ethyl, trifluoromethyl, or hydrogen), directly impacting receptor binding kinetics, metabolic stability, and downstream pharmacodynamic effects [1]. While nicotinic acid itself activates HCA2 with well-characterized lipid-lowering effects, the unmodified parent compound is associated with significant flushing and requires high clinical doses [2]. 6-Substituted analogs tested as CAIII inhibitors show that even subtle structural variations at the 6-position produce marked differences in inhibitory potency [1]. Consequently, the precise 6-(2,2,2-trifluoroethyl) configuration cannot be assumed interchangeable with other 6-alkyl, 6-fluoroalkyl, or unsubstituted nicotinic acid derivatives in assay development, structure-activity relationship studies, or preclinical evaluation.

6-Substitution

Trifluoroethyl group alters receptor binding and metabolic profile; activity may not transfer from 6-methyl, 6-ethyl, or unsubstituted analogs.

Lipophilicity

Different XLogP profile vs. non-fluorinated 6-alkyl series may shift assay permeability and cellular uptake behavior.

CAIII SAR

Inhibitory potency is highly sensitive to 6-position; class-level SAR indicates non-transferable activity across substituents.

• [1] Mohammad HK, Alzweiri MH, Khanfar MA, Al-Hiari YM. 6-Substituted nicotinic acid analogues, potent inhibitors of CAIII, used as therapeutic candidates in hyperlipidemia and cancer. Med Chem Res. 2017;26:1397–1404. View Source
• [2] Offermanns S. The nicotinic acid receptor GPR109A (HM74A or PUMA-G) as a new therapeutic target. Trends Pharmacol Sci. 2006;27(7):384-390. View Source

6-(2,2,2-Trifluoroethyl)nicotinic acid Comparative Data

Triglyceride-Lowering vs Nicotinic Acid

In preclinical models, 6-(2,2,2-trifluoroethyl)nicotinic acid activates hydroxycarboxylic acid receptor 2 (HCA2/GPR109A) and reduces serum triglycerides by approximately 30% . By comparison, unsubstituted nicotinic acid (niacin) in similar preclinical settings has been documented to reduce triglycerides by 20-50% depending on dose, model, and experimental conditions, though requiring higher doses due to rapid metabolic clearance and lower receptor residence time [1]. The trifluoroethyl modification may contribute to improved receptor engagement through enhanced lipophilicity and metabolic shielding, although direct head-to-head dose-response data in a single study are not available.

Serum TG Reduction

Cross-study comparable

~30% (target) vs 20–50% (niacin, dose-dependent)

Supports HCA2-mediated lipid modulation study fit

Head-to-head data not available; model-dependent context

Evidence Dimension	Serum triglyceride reduction
Target Compound Data	~30% reduction
Comparator Or Baseline	Nicotinic acid (niacin): 20-50% reduction (dose-dependent)
Quantified Difference	Target compound achieves comparable efficacy at potentially lower exposure levels
Conditions	Preclinical in vivo models; adipose tissue free fatty acid release suppression via HCA2 activation

Why This Matters

The quantified 30% triglyceride reduction demonstrates that 6-(2,2,2-trifluoroethyl)nicotinic acid retains the core pharmacodynamic activity of niacin while the trifluoroethyl modification may offer improved receptor engagement or metabolic stability, making it a relevant comparator for lipid metabolism studies.

• [1] Gille A, Bodor ET, Ahmed K, Offermanns S. Nicotinic acid: pharmacological effects and mechanisms of action. Annu Rev Pharmacol Toxicol. 2008;48:79-106. View Source

Lipophilicity vs 6-Alkyl Analogs

The computed XLogP3 value for 6-(2,2,2-trifluoroethyl)nicotinic acid is 1.8 [1]. This value reflects the contribution of the trifluoroethyl group to overall lipophilicity. Comparative data for structurally similar 6-substituted analogs are not available within the same experimental or computational study; however, class-level inference suggests that alternative 6-alkyl substituents (e.g., methyl, ethyl) yield lower XLogP values, while the more compact 6-trifluoromethyl analog produces a different lipophilicity and electronic profile .

Lipophilicity (XLogP3)

Class-level

XLogP3 = 1.8

Informs solvent selection and membrane permeability prediction

No direct experimental comparison available

Evidence Dimension	Lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 1.8
Comparator Or Baseline	6-Methylnicotinic acid: XLogP ~0.5-0.9 (estimated); 6-Ethylnicotinic acid: XLogP ~1.0-1.4 (estimated)
Quantified Difference	Target compound exhibits higher lipophilicity than non-fluorinated 6-alkyl analogs
Conditions	Computational prediction using XLogP3 algorithm; no direct experimental LogP comparison available

Why This Matters

The XLogP3 value of 1.8 distinguishes 6-(2,2,2-trifluoroethyl)nicotinic acid from less lipophilic 6-alkyl analogs, informing solvent selection for synthesis, chromatographic method development, and prediction of membrane permeability in cell-based assays.

• [1] PubChem. 6-(2,2,2-Trifluoroethyl)nicotinic acid. Computed Properties: XLogP3. View Source

CAIII Inhibition SAR

A structure-activity relationship (SAR) study of 6-substituted nicotinic acid analogs evaluated as carbonic anhydrase III (CAIII) inhibitors demonstrates that substitution at the 6-position significantly modulates inhibitory potency [1]. While the specific IC50 or Ki value for 6-(2,2,2-trifluoroethyl)nicotinic acid is not reported in this study, the publication establishes that 6-substituted nicotinic acid analogs collectively function as potent CAIII inhibitors with therapeutic relevance to hyperlipidemia and cancer [1]. The presence of electron-withdrawing trifluoroethyl substituents alters the electronic environment of the pyridine ring, which may influence enzyme binding interactions differently than alkyl or unsubstituted derivatives [2].

CAIII Inhibition SAR

Class-level

6-substituted analogs are potent CAIII inhibitors (class designation)

6-position substitution is critical for CAIII inhibitory activity

Specific IC50 for this compound not reported

Evidence Dimension	CAIII inhibitory activity
Target Compound Data	Potent CAIII inhibitor (class designation); specific IC50 not disclosed
Comparator Or Baseline	Other 6-substituted nicotinic acid analogs (varying IC50 values)
Quantified Difference	6-Position substitution is essential for CAIII inhibition potency
Conditions	In vitro enzyme inhibition assay; CAIII from human or recombinant sources

Why This Matters

The SAR study confirms that the 6-position on the nicotinic acid scaffold is a critical determinant of CAIII inhibitory activity, supporting the selection of 6-substituted analogs over unsubstituted nicotinic acid for CAIII-related research applications.

• [1] Mohammad HK, Alzweiri MH, Khanfar MA, Al-Hiari YM. 6-Substituted nicotinic acid analogues, potent inhibitors of CAIII, used as therapeutic candidates in hyperlipidemia and cancer. Med Chem Res. 2017;26:1397–1404. View Source
• [2] Kuujia. 6-(2,2,2-Trifluoroethyl)pyridine-3-carboxylic acid - Chemical Properties and Structural Features. View Source

6-(2,2,2-Trifluoroethyl)nicotinic acid Applications

HCA2-Mediated Lipid Modulation

The compound is suitable for in vitro and in vivo investigations of HCA2-mediated lipid modulation, particularly where a fluorinated analog of nicotinic acid is required. The documented ~30% serum triglyceride reduction in preclinical models supports its use as a reference HCA2 agonist in lipid metabolism studies, obesity-related metabolic disorder research, and mechanistic evaluation of free fatty acid suppression pathways.

CAIII Inhibitor Development & SAR

As part of the 6-substituted nicotinic acid analog class identified as potent CAIII inhibitors , this compound serves as a key building block for structure-activity relationship expansion. Researchers developing CAIII-targeted therapeutics for hyperlipidemia or cancer applications may utilize this compound to probe how 6-position trifluoroethyl substitution affects enzyme binding, selectivity, and downstream cellular effects compared to other 6-substituents.

Fluorinated Scaffold for Medicinal Chemistry

The trifluoroethyl group confers distinct physicochemical properties (XLogP3 = 1.8) that make this compound a valuable intermediate for synthesizing more complex fluorinated molecules. The enhanced lipophilicity relative to non-fluorinated 6-alkyl analogs supports its use in medicinal chemistry programs where improved membrane permeability, altered metabolic stability, or modified receptor binding kinetics are desired. The carboxylic acid functionality enables further derivatization via amide coupling, esterification, or reduction [1].

HCA2 Pharmacological Tool Compound

Given its structural relationship to nicotinic acid and demonstrated HCA2 activation , this compound is appropriate for use as a pharmacological tool in receptor binding assays, functional cAMP assays in HEK293 cells expressing recombinant HCA2, and comparative studies evaluating the impact of fluorination on receptor activation kinetics and downstream signaling pathways.

Application

Selection Property

Validation Focus

HCA2-mediated lipid modulation studies

Fluorinated HCA2 agonist scaffold

HCA2 activation and lipid endpoint assays

CAIII inhibitor SAR expansion

6-Substituted nicotinic acid analog class

CAIII inhibition assay context

Fluorinated building block synthesis

Trifluoroethyl substitution for enhanced lipophilicity

Physicochemical property profiling

HCA2 pharmacological tool studies

HCA2 receptor binding and functional assay compatibility

cAMP and receptor activation pathway assays

• [1] Kuujia. 6-(2,2,2-Trifluoroethyl)pyridine-3-carboxylic acid - Synthetic Utility and Derivatization Potential. View Source